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For Researchers, Scientists, and Drug Development Professionals

Abstract
8-Acetyl-7-methoxycoumarin, a member of the coumarin family of benzopyrone compounds,

is emerging as a molecule of significant interest in the field of therapeutic research. While

extensive research has been conducted on the diverse biological activities of the broader

coumarin class, specific data on this particular derivative is still maturing. This technical guide

consolidates the available information on 8-Acetyl-7-methoxycoumarin and its closely related

analogs, providing a comprehensive overview of its synthesis, potential therapeutic

applications, and mechanisms of action. This document aims to serve as a foundational

resource for researchers and professionals in drug discovery and development, highlighting

areas of promise and opportunities for future investigation.

Introduction
Coumarins are a large class of phenolic compounds found in many plants and are known for

their wide range of pharmacological properties, including anticoagulant, anticancer, anti-

inflammatory, antimicrobial, and neuroprotective activities. The structural diversity within the

coumarin family allows for a broad spectrum of biological effects. 8-Acetyl-7-
methoxycoumarin, with its characteristic acetyl and methoxy substitutions on the coumarin

scaffold, presents a unique profile for potential therapeutic development. This guide will delve

into the technical details of its synthesis, and explore its putative applications in oncology,
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inflammation, infectious diseases, and neurodegenerative disorders, drawing upon data from

closely related analogs where direct information is limited.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 8-Acetyl-7-methoxycoumarin is

presented in the table below.

Property Value Reference

Molecular Formula C₁₂H₁₀O₄ [1]

Molecular Weight 218.20 g/mol [1]

IUPAC Name
8-acetyl-7-methoxychromen-2-

one
[1]

CAS Number 89019-07-8

Appearance Powder

SMILES
CC(=O)C1=C(C=CC2=C1OC(

=O)C=C2)OC
[1]

XLogP3 1.6 [1]

Synthesis of 8-Acetyl-7-methoxycoumarin
While a specific detailed protocol for the synthesis of 8-Acetyl-7-methoxycoumarin is not

readily available in the surveyed literature, a logical synthetic route can be inferred from the

well-established synthesis of its precursor, 8-Acetyl-7-hydroxycoumarin, via the Pechmann

condensation followed by a Fries rearrangement, and concluding with a methylation step.

General Workflow for Synthesis
The synthesis can be conceptualized as a three-stage process:

Pechmann Condensation: Formation of the coumarin core.

Fries Rearrangement: Introduction of the acetyl group.
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Methylation: Addition of the methyl group to the hydroxyl moiety.
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Stage 1: Pechmann Condensation

Stage 2: Fries Rearrangement

Stage 3: Methylation

Resorcinol

7-Hydroxy-4-methylcoumarin

Ethyl acetoacetate,
H₂SO₄

7-Acetoxy-4-methylcoumarin

Acetic anhydride

8-Acetyl-7-hydroxycoumarin

AlCl₃

8-Acetyl-7-methoxycoumarin

Dimethyl sulfate,
Base
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Apoptotic Pathway

Cancer Cell Line

Treatment with 8-Acetyl-7-methoxycoumarin

Induction of Apoptosis

Cell Death

Caspase Activation

PARP Cleavage
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MAPK Pathway

LPS

TLR4 MyD88

MAPK (p38, ERK, JNK) IKK

p65/p50(NF-kB)

inhibits

Nucleus

Pro-inflammatory Genes (TNF-α, IL-6, iNOS)

8-Acetyl-7-methoxycoumarin

inhibits (putative)inhibits (putative)
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Neurotoxin

Oxidative Stress

Mitochondrial Dysfunction

Apoptosis

Neuronal Cell Death

8-Acetyl-7-methoxycoumarin

inhibits (putative)

inhibits (putative)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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